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Compound of Interest

Compound Name: Glyphosate

Cat. No.: B1671968 Get Quote

Essential safety protocols and disposal plans are critical for laboratory professionals working

with glyphosate. This guide provides immediate, procedural, and step-by-step information to

ensure the safe handling of this widely used herbicide, reinforcing our commitment to being

your trusted partner in laboratory safety.

When handling glyphosate, a comprehensive approach to personal protective equipment

(PPE) is paramount to minimize exposure and ensure a safe laboratory environment. The

following sections detail the necessary PPE, operational procedures for its use, and

appropriate disposal methods.

Recommended Personal Protective Equipment
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended equipment for handling glyphosate, based on

guidelines from safety data sheets and regulatory agencies.
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PPE Category Item Specifications Rationale

Hand Protection
Chemical-resistant

gloves

- Nitrile, butyl, or

neoprene - Minimum

thickness of 14 mils

(0.014 inches)

Prevents dermal

absorption, a primary

route of exposure.

Thicker gloves offer

longer breakthrough

times.[1][2][3][4]

Eye Protection

Safety glasses with

side shields, goggles,

or a face shield

- Must meet ANSI

Z87.1 standard

(indicated by "Z87" or

"Z87+" marking) - For

high-exposure

situations, use tight-

fitting, non-fogging

chemical splash

goggles (marked with

"D3")

Protects eyes from

splashes and droplets,

which can cause

serious irritation or

injury.[1]

Body Protection

Long-sleeved shirt

and long pants or a

lab coat

- Made of a material

that does not readily

absorb liquids

Provides a barrier

against accidental

skin contact with

glyphosate solutions.

Chemical-resistant

suit or coveralls

- Recommended for

tasks with a higher

risk of splashing or

contamination, such

as mixing

concentrates or

cleaning up spills

Offers more complete

body coverage to

prevent widespread

skin contact.

Foot Protection Closed-toe shoes
- Made of a non-

absorbent material

Protects feet from

spills. Leather and

canvas shoes are not

recommended as they

can absorb and retain

the chemical.
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Chemical-resistant

boots

- Recommended for

tasks with a higher

potential for large

spills

Provides enhanced

protection for the feet

and lower legs.

Respiratory Protection
N95 or P2 rated

respirator

- For use in areas with

potential for

aerosolized

glyphosate (e.g.,

during spraying or in

poorly ventilated

spaces)

Filters out airborne

particles and mists,

preventing inhalation,

which can be a route

of exposure.

Operational Plans for PPE Usage
Proper use of PPE involves more than just wearing the equipment. The following workflows

illustrate the correct procedures for selecting, donning, and doffing PPE to maximize protection

and prevent cross-contamination.
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Task Assessment

PPE Selection

Verification Action

Identify Handling Task Determine Potential Exposure Level
(e.g., mixing, spraying, spill cleanup)

Select Appropriate Gloves
(min. 14 mil nitrile/butyl)

Select Eye Protection
(ANSI Z87.1)

Select Body Protection
(Lab coat or coveralls)

Select Respiratory Protection
(N95/P2 if aerosolization risk)

Consult Safety Data Sheet (SDS)
for specific recommendations

Inspect PPE for damage
before use Proceed with Task
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Donning (Putting On) PPE

Doffing (Taking Off) PPE

Final Step

1. Lab Coat or Coveralls

2. Respirator (if needed)

3. Goggles or Face Shield

4. Gloves

1. Gloves (peel off away from body)

2. Goggles or Face Shield (handle by straps)

3. Lab Coat or Coveralls (roll inside out)

4. Respirator (handle by straps)

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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